Cas no 18792-00-2 (5-Bromothiophene-3-carbonitrile)

• Product Name: 5-Bromothiophene-3-carbonitrile
• CAS No: 18792-00-2
• MF: C₅H₂BrNS
• MW: 188.045078754425
• MDL: MFCD11520504
• CID: 1035252
• PubChem ID: 15210510
• Update Time: 2024-10-31

5-Bromothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromothiophene-3-carbonitrile
• 2-Bromothiophene-4-carbonitrile
• 5-Bromo-thiophene-3-carbonitrile
• 2-Brom-4-cyano-thiophen
• 2-bromo-4-cyanothiophene
• 2-bromo4-thiophenecarbonitrile
• 3-Thiophenecarbonitrile,5-bromo
• 3-Thiophenecarbonitrile, 5-bromo-
• AS-50805
• SY097854
• AKOS006323264
• J-517219
• SCHEMBL2183520
• A850336
• 18792-00-2
• AMY1898
• FT-0741471
• PB13420
• MFCD11520504
• DTXSID00570076
• EN300-210676
• CS-0050553
• P11152
• DB-065623

• MDL： MFCD11520504
• Inchi： 1S/C5H2BrNS/c6-5-1-4(2-7)3-8-5/h1,3H
• InChI Key： SXWMTJRCGWONCL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CS1

Computed Properties

• Exact Mass: 186.90900
• Monoisotopic Mass: 186.90913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.03000
• LogP: 2.38228

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides